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Compound of Interest

Compound Name: DC360

Cat. No.: B15543422

Get Quote

This document provides essential safety and logistical information for the proper disposal of

DC360, a water-based intumescent fire-retardant coating. The following procedures are

designed to ensure the safe handling and disposal of unused, expired, or waste DC360 in

accordance with general safety and environmental standards. This guidance is intended for

researchers, scientists, and drug development professionals who may encounter this product in

a laboratory or building setting.

Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for DC360.[1][2][3] Personal Protective Equipment (PPE) should be worn to minimize

exposure.

Key Safety Information:

Physical State: Liquid (white, grey)[4][5]

Odor: Mild emulsion odor[4][5]

pH: 6-8[4][5]
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Hazards: Not classified as flammable, but will burn.[5] May cause mild skin irritation in

sensitive individuals and eye irritation.[5] Inhalation of dust from dried paint is unlikely due to

the product's liquid form.[3][5]

Disposal of Unused or Waste DC360
DC360 is a water-based latex coating and is not typically considered hazardous waste.[1][2][5]

However, disposal regulations can vary by location. Always check with local environmental

authorities for specific requirements.

Step-by-Step Disposal Procedure:

Solidify Liquid Waste: Small amounts of liquid DC360 should be solidified before disposal.

This can be achieved by pouring the paint into a container with an absorbent material such

as cat litter, sand, or sawdust. Allow the mixture to air dry completely in a well-ventilated

area, away from ignition sources.

Containerize Solidified Waste: Once the DC360 is completely dry and solid, the container

should be sealed.

Dispose of as Non-Hazardous Waste: The solidified paint and empty containers can typically

be disposed of in a regular municipal landfill. Do not pour liquid DC360 down the drain.

Spill Management
In the event of a spill, the following steps should be taken:

Contain the Spill: Prevent the spill from spreading by using an absorbent material like sand,

earth, or vermiculite.[3]

Absorb the Material: Absorb the spilled DC360 with the chosen absorbent material.[3]

Collect and Containerize: Shovel or scoop the absorbed material into a suitable container for

disposal.

Clean the Area: Clean the affected surface thoroughly with water to remove any residual

contamination.[3]
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Quantitative Data Summary
Property Value Source

pH 6 - 8 [5]

Physical State Liquid [5]

Volatile Components 30 - 45% [5]

Viscosity 10,000 - 12,000 cPs at 75°F

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

DC360.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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